![molecular formula C16H17N3O2S2 B6476625 N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzenesulfonamide CAS No. 2640828-42-6](/img/structure/B6476625.png)
N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzenesulfonamide
Overview
Description
The compound contains a pyrazole ring, which is a heterocyclic aromatic organic compound characterized by a 5-membered ring of three carbon atoms and two nitrogen atoms . It also contains a thiophene ring, which is a heterocyclic compound with the formula C4H4S, indicating the presence of a sulfur atom in the ring .
Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. Pyrazoles can undergo a variety of reactions including nucleophilic substitutions and additions .Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzenesulfonamide, focusing on six unique fields:
Antimicrobial Agents
N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzenesulfonamide has shown potential as an antimicrobial agent. Its structure allows it to interact with bacterial cell walls, disrupting their integrity and leading to cell death. This compound has been tested against various Gram-positive and Gram-negative bacteria, demonstrating significant antibacterial activity .
Anticancer Research
This compound has been investigated for its anticancer properties, particularly in targeting specific cancer cell lines. Its mechanism involves the inhibition of certain enzymes critical for cancer cell proliferation. Studies have shown that it can induce apoptosis in cancer cells, making it a promising candidate for further development in cancer therapy .
Anti-inflammatory Applications
N-{2-[5-(1-methyl-1H-pyrazol-4-yl)thiophen-2-yl]ethyl}benzenesulfonamide has been explored for its anti-inflammatory effects. It can inhibit the production of pro-inflammatory cytokines, thereby reducing inflammation. This makes it a potential therapeutic agent for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease .
Antiviral Research
Research has indicated that this compound may possess antiviral properties. It has been tested against various viral strains, including influenza and herpes simplex virus. The compound works by interfering with viral replication processes, thereby reducing the viral load and severity of infections .
Mechanism of Action
Target of Action
Similar compounds have been found to target enzymes likenicotinamide phosphoribosyltransferase (NAMPT) and kinases like p70S6Kβ . These proteins play crucial roles in cellular processes such as metabolism and cell growth.
Mode of Action
Similar compounds have been found to inhibit their targets, thereby affecting their function . For instance, inhibition of NAMPT affects the NAD+ salvage pathway, which is pivotal in many biological processes .
Biochemical Pathways
Given its potential targets, it can be inferred that it may affect pathways related tocell metabolism and cell growth .
Result of Action
Similar compounds have shown significant activity against their targets, leading to changes in cellular processes .
Future Directions
properties
IUPAC Name |
N-[2-[5-(1-methylpyrazol-4-yl)thiophen-2-yl]ethyl]benzenesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3O2S2/c1-19-12-13(11-17-19)16-8-7-14(22-16)9-10-18-23(20,21)15-5-3-2-4-6-15/h2-8,11-12,18H,9-10H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VUOFOJPQJASZHA-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C=N1)C2=CC=C(S2)CCNS(=O)(=O)C3=CC=CC=C3 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3O2S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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